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Compound of Interest

Compound Name: Propylene oxide

Cat. No.: B129887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propylene oxide (PO), a vital epoxide in the chemical industry, serves as a key building block

in the synthesis of a wide array of polymers and fine chemicals. This guide provides an in-

depth overview of its core physical and chemical properties, detailed experimental protocols for

its key reactions and analysis, and visual representations of its reactive nature and handling

workflows.

Physical Properties
Propylene oxide is a colorless, volatile liquid with a characteristic ethereal odor.[1][2] It is a

chiral molecule, though it is primarily used as a racemic mixture.[2] Below is a summary of its

key physical properties.
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Property Value Reference(s)

Molecular Formula C₃H₆O [2][3]

Molecular Weight 58.08 g/mol [3]

Appearance Colorless liquid [1][2]

Odor Ethereal, sweetish [1][4]

Boiling Point 34.2 °C (93.6 °F) [2]

Melting Point -112 °C (-169.6 °F) [2]

Density 0.830 g/cm³ at 20 °C [2]

Vapor Pressure 445 mmHg at 20 °C [2]

Flash Point -37 °C (-35 °F) [4]

Solubility in Water 41% (20 °C) [2]

Solubility in Organic Solvents
Miscible with acetone, ether,

benzene, and toluene
[5]

Refractive Index (n_D) 1.3660 [2]

Chemical Properties and Reactivity
The high reactivity of propylene oxide is attributed to the strained three-membered epoxide

ring, making it susceptible to ring-opening reactions with a variety of nucleophiles. This

reactivity is the foundation of its industrial importance.

Ring-Opening Reactions
The epoxide ring of propylene oxide can be opened under both acidic and basic conditions.

The regioselectivity of the attack depends on the reaction conditions.

Under basic or neutral conditions, the nucleophile attacks the less sterically hindered carbon

atom (C1), following an S_N2 mechanism.
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Under acidic conditions, the oxygen atom is first protonated, and the nucleophile then

attacks the more substituted carbon atom (C2), which bears a partial positive charge.

Key reactions include:

Hydrolysis: Reacts with water to form propylene glycol (1,2-propanediol). This reaction can

be catalyzed by either acids or bases.[2]

Alcoholysis: Reacts with alcohols in the presence of a catalyst to form propylene glycol

ethers. For instance, reaction with methanol yields 1-methoxy-2-propanol as the major

product under basic conditions.[6]

Amination: Reacts with amines to produce amino alcohols.

Grignard Reaction: Addition of Grignard reagents leads to the formation of secondary

alcohols.[2]

Polymerization: Can undergo ring-opening polymerization to form polyether polyols, which

are precursors to polyurethanes.[4]
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Figure 1: Regioselectivity of Propylene Oxide Ring-Opening Reactions.
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Experimental Protocols
The following are generalized experimental protocols for key reactions and analytical

procedures involving propylene oxide. Note: Propylene oxide is a highly flammable, volatile,

and carcinogenic substance. All manipulations should be performed in a well-ventilated fume

hood with appropriate personal protective equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.

Synthesis of 1-Methoxy-2-propanol (Base-Catalyzed)
This protocol describes the base-catalyzed reaction of propylene oxide with methanol.

Materials:

Propylene oxide

Methanol (anhydrous)

Sodium hydroxide (NaOH) or other suitable base catalyst

Round-bottom flask with a reflux condenser and magnetic stirrer

Heating mantle

Distillation apparatus

Procedure:

To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add a large

excess of anhydrous methanol.

Add a catalytic amount of sodium hydroxide to the methanol and stir until dissolved.

Cool the methanol/catalyst mixture in an ice bath.

Slowly add propylene oxide to the cooled solution with continuous stirring. The reaction is

exothermic and the temperature should be carefully monitored.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for a specified time (e.g., 2-4 hours) to ensure complete reaction.

Cool the reaction mixture to room temperature.

Neutralize the catalyst with a suitable acid (e.g., dilute sulfuric acid).

Remove the excess methanol by distillation.

The resulting crude product can be purified by fractional distillation to isolate 1-methoxy-2-

propanol. The industrial process for this reaction is often carried out at elevated

temperatures (95 to 180°C) and pressures (26 bar).[7]

Hydrolysis to Propylene Glycol (Acid-Catalyzed)
This protocol outlines the acid-catalyzed hydrolysis of propylene oxide.

Materials:

Propylene oxide

Deionized water

Sulfuric acid (catalytic amount)

Round-bottom flask with a reflux condenser and magnetic stirrer

Heating mantle

Procedure:

In a round-bottom flask, combine deionized water and a catalytic amount of sulfuric acid.

Cool the acidic solution in an ice bath.

Slowly add propylene oxide to the stirred acidic solution. Maintain the temperature to

control the exothermic reaction.
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After the addition is complete, heat the mixture to a moderate temperature (e.g., 60-80°C)

and stir for 1-2 hours.[8]

Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS).

Upon completion, cool the reaction mixture and neutralize the acid catalyst with a base (e.g.,

sodium bicarbonate solution).

The resulting solution contains propylene glycol, which can be purified by distillation under

reduced pressure to remove water.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Reaction Products
This protocol provides a general method for the analysis of propylene oxide and its reaction

products.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for polar analytes (e.g., a PoraBOND U or similar)[9]

Procedure:

Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g.,

dichloromethane or the reaction solvent itself).

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC injector.

GC Separation: Use a temperature program to separate the components. A typical program

might start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g.,

200°C) to elute all components.

MS Detection: The mass spectrometer will fragment the eluting compounds, providing a

mass spectrum for each component that can be used for identification by comparison to a

spectral library.
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Quantification: For quantitative analysis, a calibration curve can be prepared using standards

of known concentration.
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Figure 2: General Workflow for GC-MS Analysis of Propylene Oxide Reaction Products.

Safety and Handling
Propylene oxide is a hazardous substance and requires strict safety protocols.
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Flammability: It is extremely flammable with a low flash point and wide explosive limits.[4]

Keep away from heat, sparks, and open flames.

Toxicity: Propylene oxide is toxic if inhaled, ingested, or absorbed through the skin. It is also

a suspected human carcinogen (IARC Group 2B).[2]

Reactivity: It can polymerize violently in the presence of acids, bases, or certain metal salts.

[4] Contamination must be avoided.

Handling: Always handle propylene oxide in a chemical fume hood.[4] Use appropriate

PPE, including chemical-resistant gloves (butyl rubber or laminate are often recommended),

safety goggles, and a flame-retardant lab coat.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from

incompatible materials.[4]

Preparation

- Don appropriate PPE
 - Work in a fume hood

 - Ensure emergency equipment is accessible

Handling

- Ground equipment to prevent static discharge
 - Use spark-proof tools

 - Dispense slowly and carefully

Reaction/Use

- Monitor temperature and pressure
 - Maintain inert atmosphere if necessary

 - Have quenching materials ready

Cleanup & Waste Disposal

- Decontaminate glassware
 - Dispose of waste in designated, labeled containers

 - Follow institutional hazardous waste procedures
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Figure 3: Laboratory Workflow for Safe Handling of Propylene Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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